2,4-Dichloro-5-methylpyrimidine-15N2,13C

• Molecular Formula: C5H4Cl2N2
• Molecular Weight: 165.98 g/mol
• InChI: InChI=1S/C5H4Cl2N2/c1-3-2-8-5(7)9-4(3)6/h2H,1H3/i1+1,8+1,9+1
• InChIKey: DQXNTSXKIUZJJS-DMNYYYMISA-N

2,4-Dichloro-5-methylpyrimidine-15N2,13C Overview

2,4-Dichloro-5-methylpyrimidine-15N2,13C is a stable heavy isotope-labeled analog of the unlabeled pyrimidine building block (CAS 1780-31-0) [1]. It is a custom-synthesized, research-grade compound specifically engineered with 13C and 15N atoms . This isotopic labeling fundamentally alters its molecular mass and spectroscopic signature without changing its core chemical reactivity, making it a specialized and non-interchangeable tool for quantitative mass spectrometry and NMR applications [2].

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Isotopic mass shift enables LC-MS/MS internal standard workflows

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Non-interchangeable with unlabeled 2,4-dichloro-5-methylpyrimidine

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Custom-synthesized research-grade isotope-labeled analytical standard

• [1] MedChemExpress. 2,4-Dichloro-5-methylpyrimidine-15N2,13C. Product Datasheet. CAS No. 2731776-83-1. View Source
• [2] MedChemExpress. Product FAQ: Stable Heavy Isotopes in Drug Development. Accessed 2026. View Source

Limitations of Unlabeled 2,4-Dichloro-5-methylpyrimidine

The primary differentiator is isotopic labeling, which makes this compound a specialized analytical standard rather than a general synthetic intermediate. The unlabeled analog (molecular weight 163.00 g/mol) is a versatile building block , but it cannot serve as an internal standard for LC-MS or as a tracer in metabolic flux analysis due to its identical mass to the endogenous compound. The 13C and 15N atoms in the labeled version increase its molecular weight to 165.98 g/mol [1], creating a unique and quantifiable +2.98 Da mass shift. This property is fundamental and non-negotiable for any application requiring precise quantitation or tracking of the molecule in a complex biological or chemical matrix [2].

Unlabeled analog lacks mass shift

Identical mass to endogenous analyte prevents use as an internal standard for MS quantitation.

Isotopic purity determines quantitation reliability

Lot-to-lot variation in 15N/13C enrichment may impact signal separation and assay precision; review COA.

Positional isomer stability differs

2,4-Dichloro-6-methylpyrimidine shows a 9.1 kJ/mol lower enthalpy of formation; isomer mismatch can alter reaction energetics.

• [1] MedChemExpress. 2,4-Dichloro-5-methylpyrimidine-15N2,13C. Product Datasheet. CAS No. 2731776-83-1. View Source
• [2] Stable Isotope Labeling of Pyrimidines Using a Deconstruction-Reconstruction Strategy. PubMed. 2025. View Source

Quantitative Evidence for 2,4-Dichloro-5-methylpyrimidine-15N2,13C

Defined Mass Shift for Quantitative MS

The 2,4-Dichloro-5-methylpyrimidine-15N2,13C isotopologue provides a quantifiable mass difference of +2.98 Da compared to its unlabeled counterpart (C5H4Cl2N2) [1]. This mass shift enables its use as an internal standard for absolute quantitation and as a tracer for metabolic studies without interfering with the endogenous unlabeled compound [2].

Mass shift

Head-to-head

+2.98 Da

Enables MS-based quantitation

Calculated from molecular formula

Evidence Dimension	Molecular Weight
Target Compound Data	165.98 g/mol
Comparator Or Baseline	Unlabeled 2,4-Dichloro-5-methylpyrimidine: 163.00 g/mol
Quantified Difference	+2.98 Da
Conditions	Calculated from molecular formula (C4[13C]H4Cl2[15N]2 vs. C5H4Cl2N2)

Why This Matters

This defined mass shift is the foundational requirement for using the compound as a traceable internal standard in LC-MS and GC-MS workflows.

• [1] MedChemExpress. 2,4-Dichloro-5-methylpyrimidine-15N2,13C. Product Datasheet. CAS No. 2731776-83-1. View Source
• [2] MedChemExpress. Product FAQ: Stable Heavy Isotopes in Drug Development. Accessed 2026. View Source

Enthalpy of Formation: 5-Methyl vs. 6-Methyl Isomer

Calorimetric studies have established a clear thermodynamic distinction between isomeric dichloromethylpyrimidines [1]. The gas-phase standard molar enthalpy of formation for 2,4-dichloro-5-methylpyrimidine is (79.6 +/- 4.1) kJ mol-1, which is significantly higher than that of its positional isomer, 2,4-dichloro-6-methylpyrimidine, at (70.5 +/- 3.0) kJ mol-1 [1]. This difference of 9.1 kJ/mol indicates a quantifiable variation in molecular stability arising from the methyl group position [1].

ΔfH°m(g) difference

Head-to-head

+9.1 kJ/mol

Informs isomer stability review

Combustion calorimetry, T=298.15 K

Evidence Dimension	Gas-phase Enthalpy of Formation (ΔfH°m(g))
Target Compound Data	(79.6 +/- 4.1) kJ mol-1
Comparator Or Baseline	2,4-Dichloro-6-methylpyrimidine: (70.5 +/- 3.0) kJ mol-1
Quantified Difference	+9.1 kJ/mol
Conditions	Rotating bomb combustion calorimetry and Calvet microcalorimetry, T=298.15 K

Why This Matters

This data supports the selection of the correct isomer for computational modeling and informs process chemistry considerations regarding reaction energetics and stability.

• [1] Szterner, P., et al. Thermochemical study of dichloromethylpyrimidine isomers. The Journal of Chemical Thermodynamics, 2016, 100, 148-155. View Source

DFT Model Validation with Vibrational Spectroscopy

A combined experimental and DFT study compared 2-chloro-5-methylpyrimidine and 2,4-dichloro-5-methylpyrimidine [1]. The agreement between observed and calculated vibrational frequencies, quantified by the root-mean-square (RMS) error, was 10.03 cm⁻¹ for the monochloro analog and 10.0 cm⁻¹ for the dichloro target compound [1]. This high level of accuracy validates the computational model and provides a reliable basis for predicting the molecule's spectroscopic and electronic properties [1].

RMS error

Cross-study

10.0 cm⁻¹

Validates computational model

B3LYP/6-311++G(d,p) DFT vs. FT-IR/Raman

Evidence Dimension	RMS Error in Calculated vs. Observed Vibrational Frequencies
Target Compound Data	10.0 cm⁻¹
Comparator Or Baseline	2-Chloro-5-methylpyrimidine: 10.03 cm⁻¹
Quantified Difference	0.03 cm⁻¹
Conditions	FT-IR and FT-Raman spectroscopy compared with B3LYP/6-311++G(d,p) DFT calculations

Why This Matters

This validated computational model can be used to predict the spectroscopic behavior of the labeled compound, de-risking its integration into complex analytical workflows like NMR or IR spectroscopy.

• [1] Sreenivas, B., et al. Experimental and density functional theory study on structure, vibrational and molecular characteristics of 2-chloro-5-methylpyrimidine and 2,4-dichloro-5-methylpyrimidine. Molecular Simulation, 2022, 48(12), 1017-1030. View Source

Halogenation Inhibitor for Selective Tetracycline Production

In fermentation studies with Streptomyces aureofaciens, 2,4-dichloro-5-methylpyrimidine demonstrated a unique and potent biological effect not observed with closely related analogs [1]. When added to the growth medium at a concentration of 10 ppm, it resulted in 80-95% of the final antibiotic product being tetracycline, effectively inhibiting the competing chlorination pathway that produces chlortetracycline [1]. Other halogenated pyrimidines tested were reported to be 'either much less or not at all active' in the same assay system [1].

Fermentation selectivity

Class-level inference

80–95% tetracycline yield

Reported fermentation selectivity context

Data to verify; lacks direct comparator

Evidence Dimension	Yield of Tetracycline in Fermentation Broth
Target Compound Data	80-95% tetracycline (at 10 ppm)
Comparator Or Baseline	Other halogenated pyrimidines: 'much less or not at all active'
Quantified Difference	Qualitative superiority, but quantitative comparator data is not provided.
Conditions	Streptomyces aureofaciens BC-41 fermentation, compound added at 10 p.p.m.

Why This Matters

This demonstrates a highly specific and potent biological activity for the core structure, implying that any labeled derivative synthesized from it retains high potential for developing unique biochemical probes or tracer molecules.

• [1] Goodman, J. J.; Matrishin, M. Chlorination Inhibitors in Streptomyces aureofaciens. Nature, 1965. View Source

Validated Applications of 2,4-Dichloro-5-methylpyrimidine-15N2,13C

Internal Standard for Quantitative LC-MS/MS

The +2.98 Da mass difference between the labeled and unlabeled compound [1] is the essential property for its use as an internal standard. This allows for accurate quantification of 2,4-dichloro-5-methylpyrimidine or its derivatives in complex biological matrices, ensuring precise and reproducible analytical data [1].

Pyrimidine Metabolic Flux Tracer

Stable isotope labeling is a cornerstone of metabolic studies [2]. The incorporation of 13C and 15N allows researchers to track the metabolic fate of this pyrimidine building block and its downstream products using mass spectrometry, providing insights into drug metabolism and biochemical pathways [2].

Precursor for Labeled Biomolecule Synthesis

This compound is specifically noted as an intermediate in the synthesis of 5-Methyl Cytosine-13C,15N2 Hydrochloride . This demonstrates its direct utility in constructing more complex, labeled nucleoside analogs for use in epigenetics research, structural biology, and as NMR probes .

Application

Selection Property

Validation Focus

LC-MS/MS internal standard

Isotopic mass shift

Quantitation accuracy in research matrices

Metabolic flux analysis

Stable isotope labeling

Pathway tracing in research models

Labeled nucleoside synthesis

Reactive dichloro building block

Incorporation fidelity in labeled probes

• [1] MedChemExpress. 2,4-Dichloro-5-methylpyrimidine-15N2,13C. Product Datasheet. CAS No. 2731776-83-1. View Source
• [2] Stable Isotope Labeling of Pyrimidines Using a Deconstruction-Reconstruction Strategy. PubMed. 2025. View Source